Cas no 90610-45-0 (4-n-Propanoylbenzenesulfonamide)

4-n-Propanoylbenzenesulfonamide structure
90610-45-0 structure
Product Name:4-n-Propanoylbenzenesulfonamide
CAS No:90610-45-0
MF:C9H11NO3S
MW:213.253541231155
CID:2152971
Update Time:2023-08-05

4-n-Propanoylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-n-propanoylbenzenesulfonamide
    • 4-propionylbenzenesulfonamide
    • UGEHJRDRKZUJJS-UHFFFAOYSA-N
    • 4-n-Propanoylbenzenesulfonamide
    • Inchi: 1S/C9H11NO3S/c1-2-9(11)7-3-5-8(6-4-7)14(10,12)13/h3-6H,2H2,1H3,(H2,10,12,13)
    • InChI Key: UGEHJRDRKZUJJS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(CC)=O)=CC=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 213.046
  • Monoisotopic Mass: 213.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 85.6

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